(Z)-2-(2,3-dimethoxybenzylidene)-8-(pyridin-3-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one

• IUPAC Name: (2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-8-(pyridin-3-ylmethyl)-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one
• InChI: InChI=1S/C25H22N2O5/c1-29-21-7-3-6-17(24(21)30-2)11-22-23(28)18-8-9-20-19(25(18)32-22)14-27(15-31-20)13-16-5-4-10-26-12-16/h3-12H,13-15H2,1-2H3/b22-11-
• InChI Key: SQCQCKAEQNSLIS-JJFYIABZSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C=C2C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CC5=CN=CC=C5
• Isomeric SMILES: COC1=CC=CC(=C1OC)/C=C\2/C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CC5=CN=CC=C5
• Molecular Formula: C25H22N2O5
• Molecular Weight: 430.5 g/mol

Description

(Z)-2-(2,3-dimethoxybenzylidene)-8-(pyridin-3-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one is a useful research compound. Its molecular formula is C25H22N2O5 and its molecular weight is 430.46. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(2,3-dimethoxybenzylidene)-8-(pyridin-3-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(2,3-dimethoxybenzylidene)-8-(pyridin-3-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthetic Routes and Structural Mimicry : Research on pyrimido[1, 6-c][1, 3]oxazine and -oxazepine derivatives, which are analogs of anti-constrained acyclic thymidine, reveals complex synthetic routes that might be analogous to the synthesis of the target compound. Such synthetic strategies involve lithiation, debenzylation, and cyclization processes (Hsu et al., 1996).
• Crystal Structure Analysis : Studies on 7-benzyl-3-tert-butyl-1-phenylpyrazolo[3,4-d][1,3]oxazine derivatives, including a range of intermolecular hydrogen bonding patterns, provide insights into the crystallographic analysis that could be applicable to understanding the structure-property relationships of similar compounds (Castillo et al., 2009).

Polymerization and Materials Application

• Polybenzoxazine Precursors : Research into conducting high molecular weight polybenzoxazine precursors prepared by oxidative polymerization showcases potential applications in materials science, particularly for creating conductive polymers (Kiskan et al., 2007).

Medicinal Chemistry and Pharmacology

• Antimicrobial Agents : The synthesis of 1-benzyl-7-alkyl-2,3-dimethyl-4-oxopyrrolo[2,3-b]pyridine-5-carboxylic acids, using related oxazine derivatives as starting materials, and their reported antimicrobial activity, point towards potential pharmacological applications of similar compounds (Bayomi & Al-rashood, 1991).

Heterocyclic Chemistry and Functional Materials

• Functionalized Benzoxazines : A study on azopyridine-functionalized benzoxazine compounds and their applications in forming high-performance polybenzoxazine through metal–ligand coordination highlights the versatility of benzoxazine derivatives in materials science, including smart material applications due to photoisomerization properties (Mohamed et al., 2014).